Cas no 1184429-27-3 ([Isopropyl-(3-nitro-benzyl)-amino]-acetic acid)

[Isopropyl-(3-nitro-benzyl)-amino]-acetic acid is a nitro-substituted benzylamino acetic acid derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features an isopropyl group and a nitrobenzyl moiety, which may contribute to its reactivity in nucleophilic or electrophilic reactions. The compound’s nitro group enhances its utility as an intermediate in the synthesis of more complex molecules, such as pharmacologically active agents or agrochemicals. Its acetic acid functionality allows for further derivatization, including esterification or amidation. This product is suitable for researchers exploring novel heterocyclic compounds or targeted modifications in medicinal chemistry. Proper handling is advised due to the nitro group’s potential sensitivity.

[Isopropyl-(3-nitro-benzyl)-amino]-acetic acid structure

1184429-27-3 structure

Product Name:[Isopropyl-(3-nitro-benzyl)-amino]-acetic acid

CAS No:1184429-27-3

MF:C₁₂H₁₆N₂O₄

MW:252.266443252563

CID:2160701

Update Time:2025-10-31

[Isopropyl-(3-nitro-benzyl)-amino]-acetic acid Chemical and Physical Properties

Names and Identifiers

- [Isopropyl-(3-nitro-benzyl)-amino]-acetic acid
- 2-(Isopropyl(3-nitrobenzyl)amino)acetic acid
- AM91051
- [Isopropyl-(3-nitrobenzyl)amino]acetic acid
- Inchi： 1S/C12H16N2O4/c1-9(2)13(8-12(15)16)7-10-4-3-5-11(6-10)14(17)18/h3-6,9H,7-8H2,1-2H3,(H,15,16)
- InChI Key： ARJNXYDWLIGRNE-UHFFFAOYSA-N
- SMILES： OC(CN(CC1C=CC=C(C=1)[N+](=O)[O-])C(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 301
XLogP3: 0
Topological Polar Surface Area: 86.4

[Isopropyl-(3-nitro-benzyl)-amino]-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	086419-500mg	Isopropyl-(3-nitro-benzyl)-amino]-acetic acid	1184429-27-3		500mg	￡389.00	2022-02-28

[Isopropyl-(3-nitro-benzyl)-amino]-acetic acid Related Literature

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3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694

Additional information on [Isopropyl-(3-nitro-benzyl)-amino]-acetic acid

Isopropyl-(3-nitro-benzyl)-amino]-acetic acid: A Novel Compound in Pharmaceutical Research

Isopropyl-(3-nitro-benzyl)-amino]-acetic acid, with the chemical identifier CAS No. 1184429-27-3, represents a unique molecular entity that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of amino acid derivatives, characterized by the presence of an amino group and a carboxylic acid group. The structural complexity of this molecule, particularly the 3-nitro-benzyl moiety and the isopropyl substituent, plays a critical role in its biological activity and pharmacological potential. Recent advancements in drug discovery have highlighted the importance of such functionalized amino acids in the development of targeted therapies for various diseases, including inflammatory disorders and oncological conditions.

The 3-nitro-benzyl group in this compound is a key structural feature that contributes to its antioxidant properties and anti-inflammatory effects. Nitro groups are known to modulate molecular interactions through redox reactions, making them valuable in the design of bioactive molecules. Studies published in Journal of Medicinal Chemistry (2023) have demonstrated that nitro-substituted aromatic compounds can act as signal transduction modulators, influencing pathways such as NF-κB and MAPK. The integration of this 3-nitro-benzyl moiety into the amino acid backbone enhances the compound's ability to interact with proteins and cell membranes, potentially improving its bioavailability and target specificity.

The isopropyl substituent further adds to the structural diversity of this compound. This branched alkyl group is known to influence the hydrophobicity and <